![molecular formula C12H14N2O2 B6262746 2-(cyclopropylamino)-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid CAS No. 1249702-54-2](/img/no-structure.png)
2-(cyclopropylamino)-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid
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{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(cyclopropylamino)-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid involves the cyclization of a suitable precursor molecule followed by functionalization of the resulting cyclopenta[b]pyridine ring system with a carboxylic acid group.", "Starting Materials": [ "2-cyclopropylamino-4-methylpyridine", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium hydroxide", "chloroacetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Acetylation of 2-cyclopropylamino-4-methylpyridine with acetic anhydride and sodium acetate in sulfuric acid to yield 2-acetylcyclopropylamino-4-methylpyridine.", "Step 2: Cyclization of 2-acetylcyclopropylamino-4-methylpyridine with sodium hydroxide in ethanol to yield 2-(cyclopropylamino)-5H,6H,7H-cyclopenta[b]pyridine.", "Step 3: Carboxylation of 2-(cyclopropylamino)-5H,6H,7H-cyclopenta[b]pyridine with chloroacetic acid in water and sodium hydroxide to yield 2-(cyclopropylamino)-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid." ] } | |
CAS RN |
1249702-54-2 |
Product Name |
2-(cyclopropylamino)-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid |
Molecular Formula |
C12H14N2O2 |
Molecular Weight |
218.3 |
Purity |
95 |
Origin of Product |
United States |
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